N-(2,5-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H25N5O6S/c1-29-22-20(24(32)30(2)25(29)33)23(28-21(27-22)14-6-8-15(34-3)9-7-14)37-13-19(31)26-17-12-16(35-4)10-11-18(17)36-5/h6-12H,13H2,1-5H3,(H,26,31)
• InChI Key: IVZJPXSSAOJKSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=C(C=CC(=C4)OC)OC)C(=O)N(C1=O)C
• Molecular Formula: C25H25N5O6S
• Molecular Weight: 523.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H25N5O6S and its molecular weight is 523.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research in organic chemistry has focused on the synthesis of novel compounds derived from or related to the specified chemical structure. For instance, studies have reported on the synthesis of new heterocyclic compounds, such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, demonstrating their potential as anti-inflammatory and analgesic agents due to their COX-2 inhibitory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such compounds have been synthesized through various chemical reactions, showcasing the versatility of pyrimidinyl and related moieties in generating pharmacologically active agents.

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of derivatives of pyrimidine and related compounds have been extensively studied. Research has indicated that certain pyrimidine derivatives exhibit significant antimicrobial potency against a range of bacterial and fungal species. For instance, novel thienopyrimidine linked rhodanine derivatives have been synthesized and shown to possess potent antimicrobial activity against various bacterial strains, including E. coli and B. subtilis, with minimum inhibitory concentrations comparable to standard antibiotics (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Electrochromic and Optical Properties

The electrochromic and optical properties of pyrimidine derivatives have also been a focus of research, particularly in the development of novel polymeric materials. Aromatic polyamides containing pyrimidine units have been synthesized and evaluated for their electrochromic properties, revealing their potential for applications in smart windows and display technologies. These materials demonstrate reversible oxidation and coloring processes, highlighting the utility of pyrimidine derivatives in functional materials design (Chang & Liou, 2008).

Anti-Inflammatory and Analgesic Activities

Further investigations into the pharmacological applications of pyrimidine derivatives have uncovered their anti-inflammatory and analgesic potentials. Several studies have synthesized and tested various pyrimidine-based compounds, revealing their effectiveness in reducing inflammation and pain in animal models. These findings underscore the potential of these compounds as leads for the development of new anti-inflammatory and analgesic drugs (Sondhi, Dinodia, Rani, Shukla, & Raghubir, 2009).